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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058 Get Quote

This guide provides a detailed overview of the core molecular properties of 2-Methyl-1-
heptanol, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Data
The fundamental molecular attributes of 2-Methyl-1-heptanol are summarized below. This

data is essential for a variety of applications, including reaction stoichiometry, analytical

characterization, and formulation development.

Parameter Value

Molecular Formula C8H18O[1][2][3][4][5]

Molecular Weight 130.23 g/mol [1][4][5]

Alternate Molecular Weight 130.2279 g/mol [2]

Experimental Protocols
The determination of the molecular weight and formula of 2-Methyl-1-heptanol is typically

achieved through a combination of mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1596058?utm_src=pdf-interest
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C60435703
https://m.molbase.com/moldata/236661.html
http://www.thegoodscentscompany.com/data/rw1125181.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-1-heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-heptanol
http://www.thegoodscentscompany.com/data/rw1125181.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-1-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C60435703
https://www.benchchem.com/product/b1596058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which

corresponds to the molecular weight of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or

Orbitrap).

Methodology:

A dilute solution of 2-Methyl-1-heptanol is prepared in a volatile solvent such as methanol

or acetonitrile.

The sample is introduced into the mass spectrometer via direct infusion or through a

chromatographic system (e.g., GC-MS or LC-MS).

A soft ionization technique, such as Electrospray Ionization (ESI) or Chemical Ionization

(CI), is employed to generate the molecular ion [M+H]+ or [M]+ with minimal

fragmentation.

The mass analyzer separates the ions based on their m/z ratio.

The detector records the abundance of each ion, and the resulting mass spectrum will

show a prominent peak corresponding to the molecular weight of 2-Methyl-1-heptanol.

2. Elemental Analysis for Molecular Formula Determination

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the

molecule to confirm the empirical and molecular formula.

Instrumentation: A CHN elemental analyzer.

Methodology:

A precisely weighed sample of purified 2-Methyl-1-heptanol is combusted in a high-

temperature furnace in the presence of excess oxygen.

The combustion products (CO2, H2O, and NOx) are passed through a series of absorbent

traps or a gas chromatography column to separate them.
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The amount of each gas is quantified using a thermal conductivity detector.

The percentage of carbon and hydrogen is calculated from the amounts of CO2 and H2O

produced. The percentage of oxygen is typically determined by difference.

These percentages are used to calculate the empirical formula, which is then compared to

the molecular formula derived from the mass spectrometry data.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name, its structural

components, and its resulting molecular formula and weight.

Chemical Name

Structural Components

Molecular Formula

Molecular Weight

2-Methyl-1-heptanol

Heptane backbone (7 Carbons) Methyl group (1 Carbon) Hydroxyl group (1 Oxygen)

C8H18O

130.23 g/mol

Click to download full resolution via product page

Caption: Derivation of 2-Methyl-1-heptanol's molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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